Cas no 863971-41-9 ((2R,3R)-3-{(2S)-1-[(9H-Fluoren-9-ylmethoxy)carbonyl]pyrrolidin-2-yl}-3-methoxy-2-methylpropanoic acid)

• Product Name: (2R,3R)-3-{(2S)-1-[(9H-Fluoren-9-ylmethoxy)carbonyl]pyrrolidin-2-yl}-3-methoxy-2-methylpropanoic acid
• CAS No: 863971-41-9
• MF: C₂₄H₂₇NO₅
• MW: 409.474887132645
• CID: 4717868
• Update Time: 2023-08-16

(2R,3R)-3-{(2S)-1-[(9H-Fluoren-9-ylmethoxy)carbonyl]pyrrolidin-2-yl}-3-methoxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R,3R)-3-[(2S)-1-(9H-fluoren-9-ylmethoxycarbonyl)pyrrolidin-2-yl]-3-methoxy-2-methylpropanoic acid
• (2R,3R)-3-{(2S)-1-[(9H-fluoren-9-ylmethoxy)carbonyl]pyrrolidin-2-yl}-3-methoxy-2-methylpropanoic acid
• (2R,3R)-3-{(2S)-1-[(9H-Fluoren-9-ylmethoxy)carbonyl]pyrrolidin-2-yl}-3-methoxy-2-methylpropanoic acid

• Inchi： 1S/C24H27NO5/c1-15(23(26)27)22(29-2)21-12-7-13-25(21)24(28)30-14-20-18-10-5-3-8-16(18)17-9-4-6-11-19(17)20/h3-6,8-11,15,20-22H,7,12-14H2,1-2H3,(H,26,27)/t15-,21+,22-/m1/s1
• InChI Key： PRTOFBNKUJDFQR-KBJGYGKASA-N
• SMILES： O(C)[C@H]([C@H](C(=O)O)C)[C@@H]1CCCN1C(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 409.18892296 g/mol
• Monoisotopic Mass: 409.18892296 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 76.1
• Molecular Weight: 409.5